Cas no 95547-63-0 ( )

  structure
  structure
Product Name: 
CAS No:95547-63-0
MF:C11H9NOS
MW:203.260261297226
CID:873258
PubChem ID:45077317
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 2-(prop-2-ynoxymethyl)-1,3-benzothiazole
    • Benzothiazole, 2-[(2-propynyloxy)methyl]- (9CI)
    • DTXSID10663281
    • 2-{[(Prop-2-yn-1-yl)oxy]methyl}-1,3-benzothiazole
    • Benzothiazole,2-[(2-propynyloxy)methyl]-(9ci)
    • 95547-63-0
    •  
    • Inchi: 1S/C11H9NOS/c1-2-7-13-8-11-12-9-5-3-4-6-10(9)14-11/h1,3-6H,7-8H2
    • InChI Key: ULEZYACQOWMBQW-UHFFFAOYSA-N
    • SMILES: S1C(COCC#C)=NC2C=CC=CC1=2

Computed Properties

  • Exact Mass: 203.04048508g/mol
  • Monoisotopic Mass: 203.04048508g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 235
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 50.4Ų
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